Matairesinol Matairesinol (-)-matairesinol is a lignan that is gamma-butyrolactone in which the 3 and 4 positions are substituted by 4-hydroxy-3-methoxybenzyl groups (the 3R,4R-diastereomer). It has a role as a phytoestrogen, a plant metabolite, an angiogenesis inhibitor and an anti-asthmatic agent. It is a polyphenol, a lignan and a gamma-lactone.
Matairesinol is a natural product found in Camellia sinensis, Raphanus sativus var. sativus, and other organisms with data available.
See also: Arctium lappa fruit (part of); Pumpkin Seed (part of).
Brand Name: Vulcanchem
CAS No.: 580-72-3
VCID: VC21336434
InChI: InChI=1S/C20H22O6/c1-24-18-9-12(3-5-16(18)21)7-14-11-26-20(23)15(14)8-13-4-6-17(22)19(10-13)25-2/h3-6,9-10,14-15,21-22H,7-8,11H2,1-2H3/t14-,15+/m0/s1
SMILES:
Molecular Formula: C20H22O6
Molecular Weight: 358.4 g/mol

Matairesinol

CAS No.: 580-72-3

VCID: VC21336434

Molecular Formula: C20H22O6

Molecular Weight: 358.4 g/mol

* For research use only. Not for human or veterinary use.

Matairesinol - 580-72-3

Description (-)-matairesinol is a lignan that is gamma-butyrolactone in which the 3 and 4 positions are substituted by 4-hydroxy-3-methoxybenzyl groups (the 3R,4R-diastereomer). It has a role as a phytoestrogen, a plant metabolite, an angiogenesis inhibitor and an anti-asthmatic agent. It is a polyphenol, a lignan and a gamma-lactone.
Matairesinol is a natural product found in Camellia sinensis, Raphanus sativus var. sativus, and other organisms with data available.
See also: Arctium lappa fruit (part of); Pumpkin Seed (part of).
CAS No. 580-72-3
Product Name Matairesinol
Molecular Formula C20H22O6
Molecular Weight 358.4 g/mol
IUPAC Name (3R,4R)-3,4-bis[(4-hydroxy-3-methoxyphenyl)methyl]oxolan-2-one
Standard InChI InChI=1S/C20H22O6/c1-24-18-9-12(3-5-16(18)21)7-14-11-26-20(23)15(14)8-13-4-6-17(22)19(10-13)25-2/h3-6,9-10,14-15,21-22H,7-8,11H2,1-2H3/t14-,15+/m0/s1
Standard InChIKey MATGKVZWFZHCLI-LSDHHAIUSA-N
Isomeric SMILES COC1=C(C=CC(=C1)C[C@H]2COC(=O)[C@@H]2CC3=CC(=C(C=C3)O)OC)O
Canonical SMILES COC1=C(C=CC(=C1)CC2COC(=O)C2CC3=CC(=C(C=C3)O)OC)O
Melting Point 119 °C
Physical Description Solid
Pearl white powder, Bland aroma
Solubility Practically insoluble to insoluble
Sparingly Soluble (in ethanol)
Synonyms matai-resinol
matairesinol
PubChem Compound 119205
Last Modified Aug 15 2023

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